Anthracenecarboxylic acids
Anthracenecarboxylic acids are a class of polycyclic aromatic compounds derived from anthracene, featuring an extended conjugated system and excellent optical and electronic properties. These compounds play a critical role in the development of organic electronics, including organic light-emitting diodes (OLEDs), photovoltaic materials, and sensors due to their unique molecular structures that facilitate efficient charge transport and high stability.
Anthracenecarboxylic acids are synthesized through various routes, such as direct condensation reactions or derivatization processes. Their chemical versatility allows for the introduction of functional groups at specific positions, enhancing their solubility, crystallinity, and intermolecular interactions, which are crucial for their applications in material science.
In the context of OLED technology, anthracenecarboxylic acids offer high electron mobility and efficient hole transport properties, making them suitable as key components in organic semiconductor layers. Additionally, their excellent photostability ensures long-term device performance and reliability.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Cassia | 8013-11-4 | C42H38O20 |
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Carminic acid | 1260-17-9 | C22H20O13 |
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Sennoside D | 37271-17-3 | C42H40O19 |
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2-Anthracenecarboxylicacid, 1-amino-9,10-dihydro-9,10-dioxo-, ethyl ester | 5959-01-3 | C17H13NO4 |
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3,8-Dihydroxy-1-methylanthraquinone-2-carboxylic Acid | 69119-31-9 | C16H10O6 |
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2-Anthracenecarboxylicacid, 9,10-dihydro-1,4-dihydroxy-9,10-dioxo- | 6416-55-3 | C15H8O6 |
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1,2-Anthracenedicarboxylicacid,9,10-dihydro-3,6,8-trihydroxy-7-[2-hydroxy-5-(2-hydroxyethyl)phenyl]-9,10-dioxo- | 26204-33-1 | C24H16O11 |
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Rhein 8-Glucoside | 34298-86-7 | C21H18O11 |
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Rheinanthrone | 480-09-1 | C15H10O5 |
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2-Anthracenecarboxylicacid, 9,10-dihydro-4,5,7-trihydroxy-9,10-dioxo- | 478-45-5 | C15H8O7 |
Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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